Cas no 681233-07-8 (N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxo-2H-chromene-3-carboxamide
• CAS No: 681233-07-8
• MF: C₁₉H₁₄N₂O₄S
• MW: 366.390463352203
• CID: 5964176
• PubChem ID: 3263873
• Update Time: 2025-07-09

N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxo-2H-chromene-3-carboxamide
• (E)-N-(6-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-oxo-2H-chromene-3-carboxamide
• 2H-1-Benzopyran-3-carboxamide, N-(6-methoxy-3-methyl-2(3H)-benzothiazolylidene)-2-oxo-
• AKOS024602471
• N-[(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-oxo-2H-chromene-3-carboxamide
• F1009-0470
• CCG-342071
• Oprea1_019073
• 681233-07-8
• N-(6-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)-2-oxochromene-3-carboxamide

• Inchi： 1S/C19H14N2O4S/c1-21-14-8-7-12(24-2)10-16(14)26-19(21)20-17(22)13-9-11-5-3-4-6-15(11)25-18(13)23/h3-10H,1-2H3
• InChI Key： CBUKSUSFWXAKCA-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C=C1C(N=C1N(C)C2=CC=C(OC)C=C2S1)=O

Computed Properties

• Exact Mass: 366.06742811g/mol
• Monoisotopic Mass: 366.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 93.5Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 594.7±60.0 °C(Predicted)
• pka: -0.54±0.20(Predicted)

Additional information on N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxo-2H-chromene-3-carboxamide

N-(2E)-6-Methoxy-3-Methyl-2,3-Dihydro-1,3-Benzothiazol-2-Ylidene-2-Oxo-2H-Chromene-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 681233-07-8, named N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxy-chromene-3-carboxamide, is a highly specialized organic molecule with a complex structure and promising applications in various fields. This compound has garnered significant attention in recent years due to its unique chemical properties and potential utility in drug development, material science, and environmental chemistry. The molecule's structure is characterized by a benzothiazole ring system fused with a chromene moiety, making it a versatile platform for further functionalization and exploration.

Benzothiazole derivatives have long been recognized for their stability and reactivity in diverse chemical reactions. The presence of the methoxy and methyl substituents in this compound introduces additional electronic effects that can modulate its reactivity and biological activity. Recent studies have highlighted the importance of such substituents in enhancing the bioavailability and pharmacokinetic properties of drug candidates. The chromene component of the molecule further contributes to its photoreactivity, making it an interesting candidate for applications in optoelectronics and sensors.

The synthesis of N-(2E)-6-methoxy-3-methyl...carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies to optimize the yield and purity of this compound, including the use of transition metal catalysts and microwave-assisted synthesis. These advancements have not only improved the efficiency of the synthesis but also opened new avenues for scaling up production for industrial applications.

Recent breakthroughs in computational chemistry have enabled detailed molecular modeling of this compound, providing insights into its electronic structure and potential interactions with biological systems. For instance, density functional theory (DFT) calculations have revealed that the benzothiazole ring exhibits significant π-conjugation, which could enhance its ability to act as an electron acceptor in charge-transfer complexes. This property is particularly valuable in designing materials for organic photovoltaics (OPVs) and light-emitting diodes (LEDs).

In terms of biological activity, preliminary assays have demonstrated that N-(2E)-6-methoxy...carboxamide exhibits moderate anti-inflammatory and antioxidant properties. These findings suggest that the compound could serve as a lead molecule for developing novel therapeutic agents targeting inflammatory diseases and oxidative stress-related conditions. Furthermore, its ability to interact with specific protein targets has been explored using molecular docking studies, which have identified potential binding sites that warrant further experimental validation.

Environmental scientists have also taken interest in this compound due to its potential role in degrading persistent organic pollutants (POPs). Recent experiments under simulated environmental conditions have shown that the benzothiazole-chromene system can act as a photocatalyst, facilitating the breakdown of harmful chemicals such as polychlorinated biphenyls (PCBs). This application aligns with global efforts to develop sustainable solutions for environmental remediation.

Looking ahead, the development of N-(2E)-6-methoxy...carboxamide into a marketable product will depend on overcoming several challenges. These include improving its stability under physiological conditions, optimizing its pharmacokinetic profile, and conducting extensive toxicological evaluations. Collaborative efforts between academic researchers and industry partners are expected to accelerate progress in these areas.

In conclusion, N-(2E)-6-methoxy...carboxamide represents a cutting-edge compound with multifaceted applications across chemistry and biology. Its unique structure, combined with advancements in synthetic and computational techniques, positions it as a promising candidate for future innovations in drug discovery, materials science, and environmental technology.